N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18N4OS2/c1-13-4-3-5-15(10-13)24-9-8-21-20(24)26-12-18(25)23-19-22-16-7-6-14(2)11-17(16)27-19/h3-11H,12H2,1-2H3,(H,22,23,25)
• InChI Key: HTGTZCRNBJQBHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as MBT-IAT, is a novel small molecule compound that has been extensively studied for its potential applications in scientific research. MBT-IAT has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments. In

Scientific Research Applications

Synthesis and Anticancer Activity

A range of N-(benzothiazol-2-yl)acetamide derivatives, including compounds structurally similar to N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, have been synthesized and evaluated for their potential as anticancer agents. For instance, derivatives have been designed to target specific cancer cell lines, showing selective cytotoxicity and inducing apoptosis in cancer cells. These compounds have been evaluated against various cancer cell lines, demonstrating reasonable anticancer activity and highlighting the therapeutic potential of these molecules in cancer treatment (Duran & Demirayak, 2012), (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Urease Inhibition

Several studies have synthesized N-(benzothiazol-2-yl)acetamide derivatives to explore their biological activities, particularly antimicrobial and urease inhibition effects. Some compounds exhibit significant activity against various bacterial and fungal strains, suggesting their potential as antimicrobial agents. Moreover, these compounds have shown promising results in urease inhibition assays, indicating their potential use in treating diseases related to urease activity (Gull et al., 2016).

Molecular Docking and Computational Studies

The structural features and biological activities of N-(benzothiazol-2-yl)acetamide derivatives have also been explored through molecular docking and computational studies. These studies provide insights into the molecular interactions between these compounds and biological targets, helping to elucidate their mechanisms of action. Such research underscores the importance of these compounds in drug design and development, offering a foundation for the creation of new therapeutic agents (Hossan, 2020).

Photophysical Properties

Investigations into the photophysical properties of N-(benzothiazol-2-yl)acetamides have revealed interesting aspects of their hydrogen bonding and molecular assemblies. Such studies are crucial for understanding the chemical and physical behaviors of these compounds, which can influence their biological activities and applications in materials science (Balijapalli et al., 2017).